Cas no 597-33-1 (3-Chloro-2-methyl-1,2-propanediol)

• Product Name: 3-Chloro-2-methyl-1,2-propanediol
• CAS No: 597-33-1
• MF: C₄H₉ClO₂
• MW: 124.566060781479
• CID: 38659
• PubChem ID: 95357
• Update Time: 2025-04-18

3-Chloro-2-methyl-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-methyl-1,2-propanediol
• 3-chloro-2-methylpropane-1,2-diol
• (+-)-3-Chlor-2-methyl-propan-1,2-diol
• 1,2-Propanediol,3-chloro-2-methyl
• 1-Chlor-2-methyl-propan-2,3-diol
• 1-Chlor-2-methyl-propandiol-(2,3)
• 1-Chloro-2-methyl-propandiol-2.3
• 3-chloro-2-methyl-propane-1,2-diol
• Chloro-1-methyl-2-propandiol-2,3
• EINECS 209-897-5
• 597-33-1
• NSC3711
• 4-01-00-02536 (Beilstein Handbook Reference)
• BRN 1733799
• NSC 3711
• NSC-3711
• AKOS006382779
• DTXSID901299746
• SCHEMBL5310441
• 1,2-Propanediol, 3-chloro-2-methyl-
• NS00043245
• AVVXLRRTQZKHSP-UHFFFAOYSA-N

• Inchi： 1S/C4H9ClO2/c1-4(7,2-5)3-6/h6-7H,2-3H2,1H3
• InChI Key： AVVXLRRTQZKHSP-UHFFFAOYSA-N
• SMILES： ClCC(C)(CO)O

Computed Properties

• Exact Mass: 124.02900
• Monoisotopic Mass: 124.029107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3

Experimental Properties

• Density: 1.2362
• Boiling Point: 157.3°C (rough estimate)
• Flash Point: 109.1°C
• Refractive Index: 1.4748 (estimate)
• PSA: 40.46000
• LogP: -0.03150